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Compound of Interest

Compound Name: SSTC3

Cat. No.: B2837850

For researchers and drug development professionals handling SSTC3, a potent activator of
casein kinase 1a (CK1a), ensuring its proper disposal is a critical component of laboratory
safety and regulatory compliance.[1][2][3][4][5][6][7] While specific disposal instructions for
SSTC3 are not explicitly detailed in publicly available datasheets, a comprehensive disposal
plan can be formulated by adhering to standard laboratory practices for chemical waste and
considering the compound's known properties. This guide provides essential, step-by-step
information to facilitate the safe and compliant disposal of SSTC3.

Core Properties of SSTC3

A thorough understanding of SSTC3's chemical and physical properties is fundamental to its
safe handling and disposal. The following table summarizes key quantitative data for SSTC3.[1]

[2]
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Property Value

Molecular Formula C23H17F3N403S2
Molecular Weight 518.53 g/mol

CAS Number 1242422-09-8
Appearance Solid powder

Solubility Soluble in DMSO
Storage (Short Term) 0 - 4 °C (days to weeks)
Storage (Long Term) -20 °C (months to years)

Step-by-Step Disposal Protocol

Given that SSTC3 is a biologically active small molecule, it should be treated as hazardous
chemical waste. The following protocol outlines the recommended steps for its disposal.

1. Personal Protective Equipment (PPE): Before handling SSTC3 for disposal, ensure
appropriate PPE is worn, including:

o Safety goggles

o Chemical-resistant gloves (e.g., nitrile)
o Laboratory coat

2. Waste Segregation:

e Solid Waste: Collect any solid SSTC3 waste, including empty vials and contaminated
consumables (e.g., weighing paper, pipette tips), in a designated, properly labeled
hazardous waste container. The container should be clearly marked as "Hazardous Waste"
and list the chemical name "SSTC3".

e Liquid Waste: Solutions containing SSTC3, such as those dissolved in DMSO, should be
collected in a separate, sealed, and clearly labeled hazardous waste container. The label
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must indicate "Hazardous Waste," the chemical name "SSTC3," and the solvent used (e.g.,
DMSO). Do not mix with other incompatible waste streams.

. Decontamination of Glassware and Surfaces:

Glassware that has come into contact with SSTC3 should be decontaminated before
washing. Rinse the glassware with a suitable solvent (such as the one used to dissolve the
compound, if appropriate) and collect the rinsate as hazardous liquid waste.

Wipe down any surfaces that may have been contaminated with SSTC3 using a cloth
dampened with a suitable solvent, and dispose of the cloth as solid hazardous waste.

. Waste Storage:

Store the hazardous waste containers in a designated satellite accumulation area within the
laboratory.

Ensure the containers are sealed to prevent leaks or spills.
. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal contractor.

Provide the waste manifest with all necessary information about the chemical composition of
the waste.

Important Considerations:

» Regulatory Compliance: Always adhere to your institution's specific waste disposal
guidelines and local, state, and federal regulations.

o Consult Safety Data Sheets (SDS): Although a specific SDS with disposal instructions was
not found in the initial search, always consult the SDS provided by the supplier for any

additional safety information.

e Avoid Drain Disposal: Do not dispose of SSTC3 or its solutions down the drain.
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Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of SSTC3.
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Caption: Logical workflow for the safe disposal of SSTC3.

By following these procedures, researchers can ensure the safe and compliant disposal of
SSTC3, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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